5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole

• IUPAC Name: 5-phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole
• InChI: InChI=1S/C14H16N2O/c1-2-6-12(7-3-1)13-10-15-14(17-13)11-16-8-4-5-9-16/h1-3,6-7,10H,4-5,8-9,11H2
• InChI Key: ADECMBILLHGZRD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=NC=C(O2)C3=CC=CC=C3
• Molecular Formula: C14H16N2O
• Molecular Weight: 228.29 g/mol

Description

5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole, also known as PPMO, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. PPMO belongs to the class of compounds known as antisense agents, which are designed to target specific RNA sequences and inhibit their expression. In

Mechanism of Action

5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole exerts its therapeutic effects by binding to specific RNA sequences and inhibiting their expression. 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole binds to the target RNA sequence through Watson-Crick base pairing, forming a stable duplex. This duplex formation prevents the target RNA from being translated into protein, effectively inhibiting its expression.
Biochemical and Physiological Effects:
5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole has been shown to have minimal toxicity and immunogenicity in animal studies. 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole has also been shown to have a long half-life in vivo, making it a promising tool for gene therapy. 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole has been shown to effectively inhibit the expression of specific RNA sequences in vitro and in vivo, suggesting its potential therapeutic applications.

Advantages and Limitations for Lab Experiments

5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole has several advantages for lab experiments, including its specificity for target RNA sequences, its low toxicity, and its long half-life in vivo. However, the synthesis of 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole is a complex and time-consuming process that requires expertise in organic chemistry. Additionally, 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole may have off-target effects, leading to unintended consequences.

Future Directions

5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole has the potential to revolutionize the field of gene therapy, with promising applications in various diseases. Future research should focus on improving the synthesis method of 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole, optimizing its delivery to target tissues, and minimizing its off-target effects. Additionally, further studies are needed to fully understand the mechanism of action of 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole and its potential side effects.

Synthesis Methods

5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole can be synthesized using solid-phase phosphoramidite chemistry. The synthesis involves the stepwise addition of nucleotide monomers to a solid support, followed by deprotection and purification. The final product is a modified oligonucleotide that contains a 1,3-oxazole ring and a pyrrolidine group. The synthesis of 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole is a complex and time-consuming process that requires expertise in organic chemistry.

Scientific Research Applications

5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole has been studied extensively for its potential therapeutic applications in various diseases, including viral infections, cancer, and genetic disorders. 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole has been shown to effectively inhibit the expression of specific RNA sequences, making it a promising tool for gene therapy. 5-Phenyl-2-(pyrrolidin-1-ylmethyl)-1,3-oxazole has also been used to target viral RNA sequences, such as those found in HIV and Ebola viruses, with promising results.